Cas no 17630-97-6 (5-Hydroxy-4,6,7-trimethyl-2H-1,3-benzoxathiol-2-one)
17630-97-6 structure
Product Name:5-Hydroxy-4,6,7-trimethyl-2H-1,3-benzoxathiol-2-one
CAS No:17630-97-6
MF:C10H10O3S
MW:210.249601840973
CID:2782671
PubChem ID:13089352
Update Time:2025-04-21
5-Hydroxy-4,6,7-trimethyl-2H-1,3-benzoxathiol-2-one Chemical and Physical Properties
Names and Identifiers
-
- 5-Hydroxy-4,6,7-trimethyl-2H-1,3-benzoxathiol-2-one
- UKLWFQDPDABQIQ-UHFFFAOYSA-N
- SCHEMBL10503329
- 5-hydroxy-4,6,7-trimethyl-1,3-benzoxathiole-2-one
- DTXSID20517847
- 17630-97-6
-
- Inchi： 1S/C10H10O3S/c1-4-5(2)8-9(6(3)7(4)11)14-10(12)13-8/h11H,1-3H3
- InChI Key： UKLWFQDPDABQIQ-UHFFFAOYSA-N
- SMILES： S1C(=O)OC2=C1C(C)=C(C(C)=C2C)O
Computed Properties
- Exact Mass: 210.03506535g/mol
- Monoisotopic Mass: 210.03506535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 71.8Ų
5-Hydroxy-4,6,7-trimethyl-2H-1,3-benzoxathiol-2-one Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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